Cas no 1594864-96-6 (5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride)

• Product Name: 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride
• CAS No: 1594864-96-6
• MF: C₈H₅Cl₂FO₃S
• MW: 271.092902898788
• MDL: MFCD31420689
• CID: 4756567
• PubChem ID: 116739947
• Update Time: 2026-02-26

5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride
• E74617
• EN300-205944
• 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoylchloride
• SCHEMBL21623205
• DB-397607
• BS-52496
• 1594864-96-6
• 5-chlorosulfonyl-4-fluoro-2-methylbenzoyl chloride

• MDL： MFCD31420689
• Inchi： 1S/C8H5Cl2FO3S/c1-4-2-6(11)7(15(10,13)14)3-5(4)8(9)12/h2-3H,1H3
• InChI Key： LHGAFIRKIARBCN-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C)=C(C(=O)Cl)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 269.932049g/mol
• Monoisotopic Mass: 269.932049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 271.09g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride

Introduction to 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride (CAS No. 1594864-96-6)

5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride, with the CAS number 1594864-96-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex molecular structure, which includes a chlorosulfonyl group, a fluorine atom, and a methyl group attached to a benzoyl chloride framework. These functional groups contribute to its reactivity and stability, making it an attractive candidate for a wide range of synthetic transformations.

The synthesis of 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of 4-fluoro-2-methylbenzoic acid followed by chlorination to introduce the chlorosulfonyl group. The resulting compound is then subjected to further reactions to form the final product. The detailed synthetic pathways and optimization strategies have been extensively studied and documented in the literature, providing valuable insights into the chemistry of this compound.

In the realm of pharmaceutical research, 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride has shown promise as an intermediate in the synthesis of novel drug candidates. Its ability to undergo selective reactions with various nucleophiles makes it a valuable building block for constructing complex molecular architectures. Recent studies have explored its use in the development of small molecules targeting specific biological pathways, such as kinase inhibitors and G protein-coupled receptor (GPCR) modulators. These applications highlight the compound's potential in drug discovery and development.

Moreover, the unique electronic properties of 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride have led to its investigation in materials science. Its ability to form stable complexes with metal ions and its high thermal stability make it suitable for use in the fabrication of advanced materials, such as polymers and coatings. Researchers have also explored its potential in the development of functional materials for electronic and optical applications, where its electronic structure can be fine-tuned to achieve desired properties.

The environmental impact of 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride is another important consideration. While it is not classified as a hazardous substance under current regulations, its production and use must be conducted with appropriate safety measures to minimize any potential risks. Studies on its biodegradability and environmental fate are ongoing, with initial results indicating that it can be effectively managed through proper waste disposal practices.

In conclusion, 5-(Chlorosulfonyl)-4-fluoro-2-methylbenzoyl chloride (CAS No. 1594864-96-6) is a multifaceted compound with a wide range of applications in various scientific disciplines. Its unique chemical properties make it an essential component in synthetic chemistry, pharmaceutical research, and materials science. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.